Cas no 817575-06-7 (1-propyl-3-methylpyridinium bis[(trifluoromethyl)sulfonyl]amide)

1-propyl-3-methylpyridinium bis[(trifluoromethyl)sulfonyl]amide structure
817575-06-7 structure
Product Name:1-propyl-3-methylpyridinium bis[(trifluoromethyl)sulfonyl]amide
CAS No:817575-06-7
MF:C11H14F6N2O4S2
MW:416.36
MDL:MFCD03788933
CID:715591
PubChem ID:57648446
Update Time:2025-04-23

1-propyl-3-methylpyridinium bis[(trifluoromethyl)sulfonyl]amide Chemical and Physical Properties

Names and Identifiers

    • bis(trifluoromethylsulfonyl)azanide,3-methyl-1-propylpyridin-1-ium
    • PMPIm
    • JNHAYTMSFWSOHN-UHFFFAOYSA-N
    • DTXSID20583527
    • AKOS015913510
    • 3-Methyl-1-propylpyridinium bis(trifluormethylsulfonyl)imide, >=97.0% (HPLC)
    • N-PROPYL-3-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE, 99% [PMPIM]
    • 817575-06-7
    • 3-Methyl-1-propylpyridinium bis(trifluormethylsulfonyl)imide
    • 3-methyl-1-propylpyridinium bis[(trifluoromethyl)sulfonyl]imide
    • N-PROPYL-3-METHYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE [PMPIM]
    • 3-Methyl-1-propylpyridin-1-ium bis(trifluoromethanesulfonyl)azanide
    • bis(trifluoromethylsulfonyl)azanide;3-methyl-1-propylpyridin-1-ium
    • 3-Methyl-1-propylpyridinium bis(trifluormethylsulphonyl)imide
    • N-propyl-3-methylpyridinium bis-(trifluoromethylsulfonyl)imide
    • MFCD03788933
    • N-Propyl-3-methylpyridinium bis(trifluoromethylsulfonyl)imide
    • 3-METHYL-1-PROPYLPYRIDIN-1-IUM; BISTRIFLYLIMIDE ANION
    • 3-Methyl-1-propylpyridin-1-ium bis((trifluoromethyl)sulfonyl)amide
    • G78637
    • 1-propyl-3-methylpyridinium bis[(trifluoromethyl)sulfonyl]amide
    • MDL: MFCD03788933
    • Inchi: 1S/C9H14N.C2F6NO4S2/c1-3-6-10-7-4-5-9(2)8-10;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h4-5,7-8H,3,6H2,1-2H3;/q+1;-1
    • InChI Key: JNHAYTMSFWSOHN-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.[N+]1(C=CC=C(C)C=1)CCC

Computed Properties

  • Exact Mass: 416.03000
  • Monoisotopic Mass: 416.02991825g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 464
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 1,44 g/cm3
  • Melting Point: 0 °C (lit.)
  • PSA: 88.92000
  • LogP: 4.91340
  • Solubility: Not available

1-propyl-3-methylpyridinium bis[(trifluoromethyl)sulfonyl]amide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C

1-propyl-3-methylpyridinium bis[(trifluoromethyl)sulfonyl]amide Pricemore >>

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